Cas no 2918836-30-1 ((6-Chloro-2-fluoro-3-(methoxymethoxy)phenyl)(methyl)sulfane)

• Product Name: (6-Chloro-2-fluoro-3-(methoxymethoxy)phenyl)(methyl)sulfane
• CAS No: 2918836-30-1
• MF: C₉H₁₀ClFO₂S
• MW: 236.690904140472
• CID: 6796411
• PubChem ID: 164894147
• Update Time: 2024-09-13

(6-Chloro-2-fluoro-3-(methoxymethoxy)phenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (6-Chloro-2-fluoro-3-(methoxymethoxy)phenyl)(methyl)sulfane
• Benzene, 1-chloro-3-fluoro-4-(methoxymethoxy)-2-(methylthio)-
• 2918836-30-1
• MFCD34760657

• Inchi： 1S/C9H10ClFO2S/c1-12-5-13-7-4-3-6(10)9(14-2)8(7)11/h3-4H,5H2,1-2H3
• InChI Key： ALMISGFOKFTOST-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1SC)F)OCOC

Computed Properties

• Exact Mass: 236.0074066g/mol
• Monoisotopic Mass: 236.0074066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(predicted)
• Boiling Point: 283.5±40.0 °C(predicted)